2-chloro-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone
Cat. No. B1295890
M. Wt: 209.67 g/mol
InChI Key: CTCLPENRFAHENT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08916550B2
Procedure details
To a solution of 1,2,3,4-tetrahydroquinoline (3, 2.00 g, 15.0 mmol) in dry CH2Cl2 (30 mL) at 0° C. was added chloroacetyl chloride (1.80 g, 16.0 mmol) followed by dropwise addition of Et3N (2.50 mL, 18.0 mmol). The reaction was stirred overnight under N2. The reaction mixture was diluted with CH2Cl2 (50 mL), washed with 5% HCl (15 mL), water (2×15 mL), and saturated NaCl (15 mL). Dried over MgSO4, filtered, and concentrated to give 3.05 g of 4. This crude material was used in subsequent reactions without further purification.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.[Cl:11][CH2:12][C:13](Cl)=[O:14].CCN(CC)CC>C(Cl)Cl>[Cl:11][CH2:12][C:13]([N:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1)=[O:14]
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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|
Type
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reactant
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|
Smiles
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N1CCCC2=CC=CC=C12
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|
Name
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|
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Quantity
|
1.8 g
|
|
Type
|
reactant
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Smiles
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ClCC(=O)Cl
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Name
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|
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Quantity
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30 mL
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|
Type
|
solvent
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|
Smiles
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C(Cl)Cl
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Step Two
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Name
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|
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Quantity
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2.5 mL
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|
Type
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reactant
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|
Smiles
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CCN(CC)CC
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Step Three
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Name
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|
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Quantity
|
50 mL
|
|
Type
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solvent
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|
Smiles
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C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred overnight under N2
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with 5% HCl (15 mL), water (2×15 mL), and saturated NaCl (15 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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Dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
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Type
|
product
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|
Smiles
|
ClCC(=O)N1CCCC2=CC=CC=C12
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.05 g | |
| YIELD: CALCULATEDPERCENTYIELD | 97% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
